Cas no 1216482-80-2 (6-Bromo-2-ethylaminopyridine, HCl)

• Product Name: 6-Bromo-2-ethylaminopyridine, HCl
• CAS No: 1216482-80-2
• MF: C₇H₁₀BrClN₂
• MW: 237.524699687958
• MDL: MFCD12198831
• CID: 5177269
• Update Time: 2026-03-05

6-Bromo-2-ethylaminopyridine, HCl Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-ethylaminopyridine, HCl
• 6-BROMO-N-ETHYLPYRIDIN-2-AMINE HYDROCHLORIDE
• 6-bromo-N-ethylpyridin-2-amine;hydrochloride
• 6-Bromo-2-ethylaminopyridine hydrochloride
• 6-Bromo-2-ethylaminopyridine HCl
• ZDB77074
• 6-Bromo-2-ethylaminopyridine hydrochloridel
• 6-Bromo-2-ethylaminopyridine, hydrochloride
• D77162
• 6-BROMO-N-ETHYLPYRIDIN-2-AMINEHYDROCHLORIDE
• 6-Bromo-N-ethylpyridin-2-amine--hydrogen chloride (1/1)

• MDL： MFCD12198831
• Inchi： 1S/C7H9BrN2.ClH/c1-2-9-7-5-3-4-6(8)10-7;/h3-5H,2H2,1H3,(H,9,10);1H
• InChI Key： CTGFUHCVLOERIZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)NCC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.6
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Bromo-2-ethylaminopyridine, HCl

Introduction to 6-Bromo-2-ethylaminopyridine, HCl (CAS No: 1216482-80-2)

6-Bromo-2-ethylaminopyridine, HCl, identified by the Chemical Abstracts Service Number (CAS No) 1216482-80-2, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of both bromine and ethylamine substituents on the pyridine ring enhances its reactivity, making it a valuable building block for the development of various bioactive molecules.

The bromine atom at the 6-position and the ethylamine group at the 2-position provide distinct handles for further functionalization. These substituents allow for selective modifications through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. In pharmaceutical research, such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

Recent advancements in medicinal chemistry have highlighted the utility of 6-Bromo-2-ethylaminopyridine, HCl in the design of novel therapeutic agents. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The bromine moiety facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups into the molecule. This capability is particularly useful in generating complex scaffolds that mimic natural product structures or known drug entities.

The ethylamine substituent contributes to the compound's basicity, which can be exploited in designing molecules that interact with acidic biological targets. This property is especially relevant in developing antiviral and antibacterial agents where protonation states play a critical role in binding affinity and pharmacokinetics. Furthermore, the hydrochloride (HCl) salt form enhances stability and solubility, making it more amenable for formulation into pharmaceutical products.

In drug discovery pipelines, 6-Bromo-2-ethylaminopyridine, HCl is often employed as a key intermediate in multi-step syntheses. Its versatility allows chemists to explore diverse structural motifs by appending different functional groups at strategic positions. For example, it can be transformed into pyridyl ethers, thioethers, or amides through nucleophilic aromatic substitution reactions. These derivatives exhibit varied biological activities depending on their substituents, prompting extensive exploration in hit-to-lead optimization.

One notable application of this compound is in the synthesis of small-molecule probes for protein interaction studies. Pyridine-based ligands are frequently used to modulate enzyme activity or receptor binding due to their ability to engage hydrophobic pockets and hydrogen bond networks. The brominated pyridines serve as anchors for further derivatization while maintaining overall molecular rigidity—a desirable trait for high-affinity binders.

The growing interest in fragment-based drug design has also leveraged 6-Bromo-2-ethylaminopyridine, HCl as a starting point for generating pharmacophores. By systematically varying substituents around the pyridine core, researchers can identify minimal chemical features responsible for biological activity. Such fragment-based approaches complement traditional high-throughput screening by providing structure-based insights into ligand-receptor interactions.

From a synthetic chemistry perspective, this compound exemplifies how functional group interplay dictates reaction pathways. The combined influence of bromine's electrophilicity and ethylamine's nucleophilicity creates opportunities for diverse synthetic strategies beyond simple substitutions. Transition-metal catalysis remains particularly prominent here due to its ability to mediate carbon-carbon bond formations under mild conditions.

Economic considerations also favor 6-Bromo-2-ethylaminopyridine, HCl as an industrial intermediate due to its relatively moderate cost compared to fully functionalized analogs yet offering sufficient reactivity for downstream applications. Its commercial availability from multiple suppliers ensures scalability for both academic research laboratories and pharmaceutical manufacturers alike.

The future direction of research involving this compound may lie in exploring its potential as a scaffold for next-generation therapeutics targeting emerging health challenges such as antibiotic resistance or neurodegenerative disorders. The adaptability of its molecular framework makes it well-suited to address evolving medical needs through innovative synthetic methodologies coupled with computational modeling techniques.